Cas no 23642-41-3 (3-(5-(4-Bromophenyl)furan-2-yl)propanoic acid)

• Product Name: 3-(5-(4-Bromophenyl)furan-2-yl)propanoic acid
• CAS No: 23642-41-3
• MF: C₁₃H₁₁BrO₃
• MW: 295.128643274307
• CID: 3053574
• PubChem ID: 3244890
• Update Time: 2025-04-21

3-(5-(4-Bromophenyl)furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-(4-Bromophenyl)furan-2-yl)propanoic acid
• 664-694-2
• EU-0048742
• REGID_for_CID_3244890
• BDBM47118
• MLS000043248
• 3-(5-(4-Bromophenyl)-2-furyl)propanoic acid
• 3-[5-(4-bromophenyl)-2-furanyl]propanoic acid
• STK278369
• 3-[5-(4-bromophenyl)furan-2-yl]propanoic acid
• SR-01000112446-1
• 3-[5-(4-bromophenyl)-2-furyl]propionic acid
• cid_3244890
• AKOS001706692
• HMS2405P04
• SR-01000112446
• 3-[5-(4-bromophenyl)-2-furyl]propanoic acid
• 23642-41-3
• CHEMBL1370669
• SMR000019868

• Inchi： 1S/C13H11BrO3/c14-10-3-1-9(2-4-10)12-7-5-11(17-12)6-8-13(15)16/h1-5,7H,6,8H2,(H,15,16)
• InChI Key： ATIWCCLZIOZFAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(CCC(=O)O)O1

Computed Properties

• Exact Mass: 293.98916Da
• Monoisotopic Mass: 293.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų